Cas no 946199-46-8 (2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide)

• Product Name: 2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide
• CAS No: 946199-46-8
• MF: C₁₆H₁₇FN₂O₂S₂
• MW: 352.446784734726
• CID: 6033618
• PubChem ID: 25284471
• Update Time: 2025-06-08

2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide
• F5084-0274
• 2-(2-((2-(4-fluorophenyl)-2-oxoethyl)thio)thiazol-4-yl)-N-propylacetamide
• 946199-46-8
• 2-(2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide
• AKOS024495772

• Inchi： 1S/C16H17FN2O2S2/c1-2-7-18-15(21)8-13-9-22-16(19-13)23-10-14(20)11-3-5-12(17)6-4-11/h3-6,9H,2,7-8,10H2,1H3,(H,18,21)
• InChI Key： WEDZEYBUWHAFDX-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCCC)=O)SCC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 352.07154830g/mol
• Monoisotopic Mass: 352.07154830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on 2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide

Introduction to 2-(2-{2-(4-Fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide (CAS No. 946199-46-8)

2-(2-{2-(4-Fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide, with the CAS number 946199-46-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a fluorinated phenyl group, and an acetamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. It is known for its ability to enhance the stability and bioavailability of compounds, making it a valuable scaffold in drug design. The presence of the fluorinated phenyl group in 2-(2-{2-(4-Fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide adds further complexity and can influence the compound's pharmacological properties, such as its binding affinity to specific receptors or enzymes.

The acetamide moiety, specifically the N-propyl substitution, imparts additional functional groups that can modulate the compound's solubility and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates. Recent studies have highlighted the importance of these structural features in enhancing the therapeutic efficacy and reducing side effects of novel compounds.

In terms of its biological activities, 2-(2-{2-(4-Fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. Kinase inhibitors have become a significant focus in cancer research due to their potential to target aberrant signaling pathways that drive tumor growth.

Beyond cancer research, this compound has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that 2-(2-{2-(4-Fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide can effectively reduce inflammatory markers and alleviate symptoms in animal models of these diseases. This makes it a promising candidate for further development in the treatment of inflammatory conditions.

The pharmacokinetic profile of 2-(2-{2-(4-Fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide has also been extensively studied. Its oral bioavailability and metabolic stability are critical factors that determine its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, with good absorption, distribution, metabolism, and excretion (ADME) characteristics. These attributes suggest that it could be developed into an orally available drug with sustained therapeutic effects.

In addition to its potential therapeutic applications, 2-(2-{2-(4-Fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide has also been investigated for its use as a research tool. Its unique chemical structure makes it an excellent probe for studying enzyme kinetics and receptor-ligand interactions. Researchers can use this compound to gain insights into the mechanisms underlying various biological processes and to identify new targets for drug discovery.

The safety profile of 2-(2-{2-(4-Fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide is another important consideration in its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-(2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-1,3-thiazol-4-yl)-N-propylacetamide (CAS No. 946199-46-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research continues to explore its full potential and refine its properties for clinical use.